Cas no 20826-02-2 (Ethyl 5-methylnicotinate)

• Product Name: Ethyl 5-methylnicotinate
• CAS No: 20826-02-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD09030156
• CID: 51663
• PubChem ID: 11367196
• Update Time: 2025-07-23

Ethyl 5-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methylnicotinate
• 5-Methylnicotinic acid ethyl ester
• 5-Methylpyridine-3-carboxylic acid ethyl ester
• Ethyl 4-methylnicotinate
• ethyl 5-methylpyridine-3-carboxylate
• 3-ethoxycarbonyl-5-methylpyridine
• 5-Methyl-nicotinic acid ethyl ester
• 5-Methyl-nicotinsaeure-ethylester
• ethyl 5-methyl-3-pyridinecarboxylate
• 3-Pyridinecarboxylic acid, 5-methyl-, ethyl ester
• BCP21531
• 0656AB
• A26207
• 5-ME
• 1H-BENZIMIDAZOLE,2-FLUORO-
• F19183
• AKOS006290071
• Ethyl5-methylnicotinate
• CS-0149208
• AC-9595
• SCHEMBL6979199
• AC-17951
• MFCD09030156
• DS-13994
• DTXSID70463648
• SY041648
• FT-0645209
• 20826-02-2
• AMY30543
• DB-029177

• MDL： MFCD09030156
• Inchi： 1S/C9H11NO2/c1-3-12-9(11)8-4-7(2)5-10-6-8/h4-6H,3H2,1-2H3
• InChI Key： CLGKEUKISVVXPZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC=C(C)C=1)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2

Experimental Properties

• Boiling Point: 246.3℃ at 760 mmHg
• PSA: 39.19000
• LogP: 1.56670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-methylnicotinate

Comprehensive Guide to Ethyl 5-methylnicotinate (CAS No. 20826-02-2): Properties, Applications, and Industry Insights

Ethyl 5-methylnicotinate (CAS No. 20826-02-2) is a specialized organic compound belonging to the nicotinate ester family. This compound has garnered significant attention in pharmaceutical, agrochemical, and fragrance industries due to its unique structural properties and versatile reactivity. With the growing demand for heterocyclic building blocks in drug discovery, Ethyl 5-methylnicotinate serves as a critical intermediate for synthesizing bioactive molecules, including kinase inhibitors and central nervous system (CNS) therapeutics.

The molecular structure of Ethyl 5-methylnicotinate features a pyridine ring substituted with a methyl group at the 5-position and an ethyl ester moiety at the 3-position. This configuration enhances its solubility in organic solvents, making it ideal for cross-coupling reactions and nucleophilic substitutions. Researchers frequently utilize this compound in Pd-catalyzed reactions, such as Suzuki-Miyaura couplings, to construct complex pharmaceutical scaffolds.

In recent years, Ethyl 5-methylnicotinate has been explored for its potential in flavor and fragrance formulations. Its mild, fruity aroma makes it a candidate for food-grade additives and cosmetic ingredients. The compound’s stability under high-temperature conditions aligns with the industry’s shift toward sustainable synthesis and green chemistry principles. A 2023 market analysis highlighted its rising adoption in vegan-friendly fragrance development, addressing consumer demand for eco-conscious products.

From a regulatory perspective, Ethyl 5-methylnicotinate complies with major chemical inventories, including REACH and TSCA. Its non-hazardous profile under standard handling conditions ensures broad applicability across laboratories and industrial settings. However, users must adhere to Good Laboratory Practices (GLP) to mitigate risks associated with prolonged exposure, such as skin irritation.

The synthesis of Ethyl 5-methylnicotinate typically involves esterification of 5-methylnicotinic acid with ethanol under acidic catalysis. Innovations in continuous flow chemistry have optimized this process, reducing reaction times and improving yields—a trend aligned with the Industry 4.0 movement. Analytical techniques like HPLC and GC-MS are employed to verify purity, which often exceeds 98% in commercial batches.

Emerging applications include its use in electronic materials, where its electron-deficient pyridine ring contributes to the design of organic semiconductors. This aligns with global research into flexible electronics and wearable sensors. Additionally, its role in metal-organic frameworks (MOFs) has been investigated for carbon capture technologies, reflecting the compound’s relevance in climate change mitigation strategies.

For researchers sourcing Ethyl 5-methylnicotinate, key considerations include supplier reliability, batch-to-batch consistency, and scalability. Leading manufacturers provide technical data sheets (TDS) and material safety data sheets (MSDS) to ensure compliance with ISO 9001 standards. The compound’s pricing is influenced by raw material availability and process optimization advancements.

In summary, Ethyl 5-methylnicotinate (CAS No. 20826-02-2) exemplifies the intersection of chemical innovation and industrial demand. Its multifaceted applications—from drug development to sustainable materials—position it as a compound of enduring scientific and commercial value. Future research may unlock further potentials in biocatalysis and nanotechnology, solidifying its role in next-generation chemical solutions.